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Compound of Interest

Compound Name: 5-Bromoisophthalonitrile

Cat. No.: B065692 Get Quote

CAS Number: 160892-07-9

This technical guide provides a comprehensive overview of 5-Bromoisophthalonitrile, a key

chemical intermediate. The information is intended for researchers, scientists, and

professionals involved in chemical synthesis and drug development. This document outlines

the compound's properties, a detailed synthesis protocol for a closely related compound, and

its potential applications in the pharmaceutical industry.

Compound Properties
5-Bromoisophthalonitrile, also known as 5-Bromo-1,3-benzenedicarbonitrile, is an aromatic

compound with the molecular formula C₈H₃BrN₂.[1] Its structure, featuring a bromine atom and

two nitrile groups on a benzene ring, makes it a versatile building block in organic synthesis.

While specific experimental data for some physical properties are not readily available in public

literature, the known properties are summarized below.
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Property Value Reference

CAS Number 160892-07-9 [1]

Molecular Formula C₈H₃BrN₂ [1]

Molecular Weight 207.03 g/mol [1]

Appearance Solid -

Synonyms

5-Bromo-1,3-

benzenedicarbonitrile, 5-

Bromobenzene-1,3-

dicarbonitrile, 5-bromo-1,3-

dicyanobenzene

[1]

Storage
Sealed in a dry environment at

room temperature.
[1]

Note: Specific values for melting point, boiling point, and quantitative solubility are not available

in the reviewed literature.

Synthesis of a Related Precursor: 5-
Bromoisophthalic Acid
While a detailed experimental protocol for the direct synthesis of 5-Bromoisophthalonitrile is

not extensively documented in public sources, a patented method for the synthesis of the

closely related 5-bromoisophthalic acid provides a valuable reference. This process involves

the bromination of isophthalic acid.[2][3] The synthesis of the dinitrile would likely follow a

similar principle of electrophilic aromatic substitution on the isophthalonitrile starting material.

Experimental Protocol: Synthesis of 5-Bromoisophthalic
Acid[2]
This protocol is adapted from a patented industrial process.

Materials:

Isophthalic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.3wpharm.com/product/14353.html
https://www.3wpharm.com/product/14353.html
https://www.3wpharm.com/product/14353.html
https://www.3wpharm.com/product/14353.html
https://www.3wpharm.com/product/14353.html
https://www.benchchem.com/product/b065692?utm_src=pdf-body
https://patents.google.com/patent/KR100787277B1/en
https://patents.google.com/patent/EP1293495B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfur trioxide-containing solvent

Bromine

Ice water

Methanol (for recrystallization)

Procedure:

In a suitable reactor, dissolve the isophthalic acid compound in a solvent containing sulfur

trioxide.

Introduce bromine to the reaction mixture. The molar ratio of bromine to the isophthalic acid

substrate is typically between 0.5:1 and 1.5:1 for the mono-bromo product.[3]

The reaction is conducted with heating, generally under pressure at a temperature of 100°C

to 160°C.[3]

After the reaction is complete (e.g., after 22 hours), cool the mixture to room temperature.

The contents of the reactor are then carefully transferred into a beaker containing ice water,

which will cause the product to precipitate as a solid.

The resulting solid is collected by filtration and dried under reduced pressure to yield the

crude 5-bromoisophthalic acid.

For purification, the crude product can be recrystallized from methanol. The crude material is

dissolved in hot methanol (e.g., at 60°C), then allowed to cool to room temperature.

The purified white crystals of 5-bromoisophthalic acid are collected by filtration.

Applications in Pharmaceutical Synthesis
5-Bromoisophthalonitrile serves as a valuable intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical industry.[4][5] Brominated organic compounds are

key starting materials for a variety of active pharmaceutical ingredients (APIs).[6] The bromine
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atom provides a reactive site for forming new carbon-carbon or carbon-heteroatom bonds,

often through metal-catalyzed cross-coupling reactions.

While specific APIs derived directly from 5-Bromoisophthalonitrile are not prominently

disclosed in the literature, a related intermediate, referred to as "BROMO-OTBN," is noted for

its role in the synthesis of dopamine agonists like bromocriptine. Bromocriptine is used in the

treatment of Parkinson's disease, hyperprolactinemia, and type 2 diabetes. This highlights the

potential utility of brominated nitrile compounds in the development of drugs targeting

neurological and endocrine disorders.

The nitrile functionalities on the 5-Bromoisophthalonitrile molecule are also reactive and can

be transformed into other chemical groups, further enhancing its versatility as a synthetic

intermediate.

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-bromoisophthalic acid,

based on the described experimental protocol.
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Synthesis Workflow for 5-Bromoisophthalic Acid
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Recrystallize
from Methanol
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Click to download full resolution via product page

Caption: A workflow diagram for the synthesis of 5-bromoisophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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